4-(Diethylaminomethyl)aniline
Overview
Description
4-(Diethylaminomethyl)aniline is a chemical compound with the molecular formula C11H18N2 . It is also known by other names such as 4-[(Diethylamino)methyl]aniline and Benzenemethanamine, 4-amino-N,N-diethyl- .
Synthesis Analysis
The synthesis of 4-(Diethylaminomethyl)aniline involves the reaction of different functional groups of organic compounds. Enamines and dimethylamino imines are obtained when the DMF-DMA reagent is reacted with methylene, methyl, and amino groups . These products are formed in the intermediate step in the synthesis of many hetero rings .
Molecular Structure Analysis
The molecular structure of 4-(Diethylaminomethyl)aniline is represented by the InChI code: 1S/C11H18N2/c1-3-13(4-2)9-10-5-7-11(12)8-6-10/h5-8H,3-4,9,12H2,1-2H3 . The molecular weight of this compound is 178.28 .
Chemical Reactions Analysis
The DMF-DMA reagent can react with different functional groups of organic compounds such as methylene, methyl, and amino groups . This reagent may also be used in the methylation reactions of nitrogen and oxygen atoms . In these reactions, the synthesis of compounds containing heterocyclic rings is especially noteworthy .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(Diethylaminomethyl)aniline include a molecular weight of 178.28 .
Scientific Research Applications
. .
Covalent Organic Frameworks (COFs)
This compound has been used in the development of imide-linked Covalent Organic Frameworks (COFs) . COFs are a class of porous polymers that offer a range of potential applications, including gas storage, catalysis, and drug delivery .
Sulfur Dioxide (SO2) Capture
One specific application of 4-(Diethylaminomethyl)aniline-modified COFs is in the capture of sulfur dioxide (SO2) . SO2 is a major pollutant emitted by fossil fuel power plants, and capturing it is an important environmental challenge . The modified COFs have shown outstanding molar SO2 sorption capacity .
Gas Storage and Separation
The mesoporosity and large surface area of the COFs make them suitable for gas storage and separation . The functionalized COFs can serve as efficient adsorbents for various gases .
Chemical Absorption
The compound has been used in the development of ionic liquids (ILs) for chemical absorption processes . The ILs functionalized by amine groups have exhibited a very high SO2 adsorption capacity .
Environmental Remediation
Given its role in SO2 capture, 4-(Diethylaminomethyl)aniline can be considered an important compound for environmental remediation . By helping to reduce SO2 emissions, it contributes to the mitigation of air pollution and associated health risks .
Safety and Hazards
Mechanism of Action
Biochemical Pathways
Aniline and its derivatives are known to undergo metabolic activation via N-hydroxylation . This process can lead to the formation of reactive metabolites, which may interact with various biochemical pathways.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-(Diethylaminomethyl)aniline is currently unavailable . The compound’s pharmacokinetic profile would be influenced by factors such as its physicochemical properties, formulation, route of administration, and individual patient characteristics.
Action Environment
The action, efficacy, and stability of 4-(Diethylaminomethyl)aniline can be influenced by various environmental factors . These may include the pH and composition of the biological milieu, the presence of other drugs or substances, and individual patient factors such as age, sex, genetics, and health status.
properties
IUPAC Name |
4-(diethylaminomethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2/c1-3-13(4-2)9-10-5-7-11(12)8-6-10/h5-8H,3-4,9,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFHLJRYAVLIEMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10284910 |
Source
|
| Record name | 4-(diethylaminomethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10284910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Diethylaminomethyl)aniline | |
CAS RN |
6406-73-1 |
Source
|
| Record name | 6406-73-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39781 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(diethylaminomethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10284910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-[(diethylamino)methyl]aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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